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Compound of Interest

Compound Name: 3-Sulfanyloxolan-2-one

Cat. No.: B077332 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3-Sulfanyloxolan-2-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the known safety and handling precautions

for 3-Sulfanyloxolan-2-one (CAS No. 14032-62-3). Due to the limited availability of a complete

Safety Data Sheet (SDS) for this specific compound, this document combines data from

authoritative chemical databases with general safety protocols for structurally related

compounds, such as mercaptans and thiolactones.

Chemical Identification and Physical Properties
3-Sulfanyloxolan-2-one is a sulfur-containing heterocyclic compound. Its key identifiers and

physical properties are summarized below.
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Property Value Source

Molecular Formula C4H6O2S [PubChem]

Molecular Weight 118.16 g/mol [PubChem]

IUPAC Name 3-sulfanyloxolan-2-one [PubChem]

CAS Number 14032-62-3 [PubChem]

Synonyms

alpha-Mercapto-gamma-

butyrolactone, 3-

Mercaptotetrahydrofuran-2-

one

[PubChem]

Appearance
Not explicitly stated; likely a

liquid

Odor

Likely has a strong, unpleasant

odor characteristic of

mercaptans.

General knowledge of

mercaptans

Hazard Identification and GHS Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for hazard communication. The GHS classification for 3-
Sulfanyloxolan-2-one, as reported in the PubChem database, is detailed below.[1][2]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Specific target organ toxicity,

single exposure
3

H335: May cause respiratory

irritation

Hazardous to the aquatic

environment, long-term hazard
3

H412: Harmful to aquatic life

with long lasting effects

GHS Pictograms:

Health Hazard: For substances that are harmful, irritant, or sensitizing.

Exclamation Mark: For substances that may cause less serious health effects.

Signal Word: Warning

GHS Hazard Classification Overview
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3-Sulfanyloxolan-2-one

GHS Hazard Statements

3-Sulfanyloxolan-2-one

H302: Harmful if swallowed

H312: Harmful in contact with skin

H315: Causes skin irritation

H319: Causes serious eye irritation

H332: Harmful if inhaled

H335: May cause respiratory irritation

H412: Harmful to aquatic life with long lasting effects

Click to download full resolution via product page

Caption: GHS Hazard Statements for 3-Sulfanyloxolan-2-one.
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Given the hazards associated with 3-Sulfanyloxolan-2-one, strict adherence to safety

protocols is mandatory. The following guidelines are based on best practices for handling

mercaptans and other hazardous laboratory chemicals.[3][4]

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate level of PPE. Based on

the GHS classification, the following are recommended:

PPE Category Specific Recommendations

Eye Protection Chemical safety goggles or a face shield.[5]

Hand Protection

Chemical-resistant gloves (e.g., nitrile rubber).

Gloves should be inspected for integrity before

use.[6][7]

Skin and Body Protection

Laboratory coat. Additional protective clothing

may be necessary depending on the scale of

the experiment.[5]

Respiratory Protection

All work should be conducted in a certified

chemical fume hood to avoid inhalation of

vapors.[4][8]

General Handling Procedures
Work in a well-ventilated area, preferably a chemical fume hood.[4]

Avoid contact with skin, eyes, and clothing.[5][9]

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.[10]

Keep containers tightly closed when not in use.[10]

Storage
Store in a cool, dry, and well-ventilated area.
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Keep away from incompatible materials such as strong oxidizing agents.

Ensure containers are properly labeled.

Emergency Procedures
First Aid Measures
Immediate medical attention is crucial in case of exposure.

Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[5][9]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention.[5][9][11]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention from an

ophthalmologist.[5][9]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[9][10]

Spill Response
In the event of a spill, follow these general procedures:[12][13][14]

Control: Eliminate all ignition sources and ensure the immediate area is well-ventilated.
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Contain: Prevent the spill from spreading by using absorbent materials such as sand,

vermiculite, or commercial sorbents.

Clean-up: Carefully collect the absorbed material into a sealed, labeled container for proper

disposal. Do not allow the material to enter drains or waterways.

General Chemical Handling Workflow

Planning & Preparation

Handling & Use

Storage Waste Disposal Emergency Response

Review SDS & Conduct Risk Assessment

Select Appropriate PPE

Work in a Ventilated Area (Fume Hood)

Use Proper Handling Techniques

Spill: Control, Contain, Clean-up Exposure: Follow First Aid ProceduresStore in a Cool, Dry, Ventilated Area Collect Waste in a Labeled Container

Ensure Container is Tightly Sealed & Labeled Dispose of According to Institutional & Local Regulations
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Caption: A general workflow for the safe handling of laboratory chemicals.

Experimental Protocols
Specific experimental protocols for the safety assessment of 3-Sulfanyloxolan-2-one are not

publicly available. However, standardized OECD (Organisation for Economic Co-operation and

Development) guidelines are typically followed for chemical safety testing. Below are general

methodologies that would be used to assess the hazards identified for this compound.

Acute Oral Toxicity (Based on OECD Guideline 423)
Objective: To determine the acute oral toxicity of a substance.

Methodology: A stepwise procedure is used with a limited number of animals (typically rats,

usually females). A starting dose of 300 mg/kg body weight is often used for substances

suspected of being harmful if swallowed. Observations are made for at least 14 days, and

include changes in skin, fur, eyes, and mucous membranes, as well as respiratory,

circulatory, autonomic and central nervous system, and somatomotor activity and behavior

patterns.

Endpoint: The acute toxic class is determined based on the observed mortality.

Skin Irritation/Corrosion (Based on OECD Guideline 404)
Objective: To assess the potential for a substance to cause skin irritation or corrosion.

Methodology: A small amount of the test substance (0.5 mL for a liquid) is applied to a

shaved patch of skin on a single animal (typically a rabbit). The patch is covered with a

gauze dressing for a specified period (usually 4 hours). The skin is then observed for signs of

erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72

hours) after removal of the patch.

Endpoint: The substance is classified as an irritant based on the severity and duration of the

observed skin reactions.

Eye Irritation/Corrosion (Based on OECD Guideline 405)
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Objective: To determine the potential for a substance to cause serious eye damage or

irritation.

Methodology: A small amount of the test substance (0.1 mL for a liquid) is instilled into the

conjunctival sac of one eye of a single animal (typically a rabbit). The other eye serves as a

control. The eyes are examined for effects on the cornea, iris, and conjunctiva at specific

intervals (e.g., 1, 24, 48, and 72 hours) after instillation.

Endpoint: The substance is classified based on the severity and reversibility of the observed

eye lesions.

Disposal Considerations
Waste containing 3-Sulfanyloxolan-2-one should be treated as hazardous chemical waste.

Collect waste in a designated, properly labeled, and sealed container.

Dispose of the waste in accordance with all applicable federal, state, and local environmental

regulations.

Do not dispose of down the drain or in the general trash.

Conclusion
While specific safety data for 3-Sulfanyloxolan-2-one is limited, its GHS classification

indicates that it is a hazardous substance that must be handled with care. By following the

general safety precautions for mercaptans and other hazardous chemicals outlined in this

guide, researchers can minimize the risks associated with its use. A thorough risk assessment

should always be performed before beginning any new experimental work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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